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Compound of Interest

Compound Name: 2-(4-butylphenyl)ethan-1-amine

CAS No.: 743355-59-1

Cat. No.: B2934482

Get Quote

Executive Summary
4-Butylphenethylamine (4-BPEA) is a primary amine structurally related to the phenethylamine

class of psychoactive substances. Its identification relies heavily on Gas Chromatography-

Mass Spectrometry (GC-MS) under Electron Ionization (EI).

The core analytical challenge lies in distinguishing 4-BPEA from its isobaric isomers (e.g., N-

butylphenethylamine,

-ethylphenethylamine). While all share the molecular formula C

H

N (MW 177.29), their fragmentation pathways diverge significantly due to the stability of the
resulting iminium ions and the specific cleavage mechanics of the butyl substituent.
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To ensure reproducible fragmentation data, the following standardized GC-MS parameters are

recommended. This protocol minimizes thermal degradation and ensures consistent ionization

energy.

Standardized GC-MS Conditions
Parameter Setting Rationale

Ionization Source Electron Ionization (EI)
Standard 70 eV energy for

library comparison.

Source Temp 230°C
Prevents condensation without

inducing pyrolysis.

Column Rxi-5Sil MS (30m x 0.25mm)

Low-bleed phase essential for

detecting low-abundance

molecular ions.

Carrier Gas Helium (1.0 mL/min)
Constant flow to maintain

retention time indices.

Scan Range m/z 29–300

Captures the low-mass base

peak (m/z 30) and molecular

ion.

Fragmentation Mechanism Analysis
The mass spectral signature of 4-BPEA is dominated by

-cleavage, a kinetically favored process for primary amines. However, the diagnostic
information required for differentiation resides in the lower-abundance ions derived from the
butyl chain.

Primary Pathway: -Cleavage (The "Fingerprint")
Upon ionization, the radical cation undergoes homolytic cleavage at the C

-C

bond.
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Mechanism: The lone pair on the nitrogen drives the formation of a resonance-stabilized

iminium ion.

Result: Formation of the m/z 30 base peak (

).[1][2][3]

Implication: This peak confirms a primary phenethylamine backbone with no substitution at

the

-carbon. It is not unique to 4-BPEA and appears in all simple phenethylamines (e.g., 2C-
series, PEA).

Secondary Pathway: Benzylic & Alkyl Fragmentation
Differentiation from isomers relies on the fragmentation of the 4-butyl substituent.

Benzylic Cleavage: Loss of the amine side chain generates a substituted tropylium ion.

McLafferty Rearrangement: Unique to the n-butyl isomer. The

-hydrogen of the butyl chain transfers to the aromatic ring, followed by alkene elimination.

Diagnostic Ion:m/z 91/92. The presence of m/z 92 (even mass) in the alkylbenzene series

suggests a McLafferty rearrangement, confirming an alkyl chain of

3 carbons attached to the ring.

Visualizing the Fragmentation Logic
The following diagram details the competitive fragmentation pathways for 4-BPEA.
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Figure 1: Competitive fragmentation pathways of 4-butylphenethylamine. The

-cleavage to m/z 30 is the dominant kinetic product.

Comparative Performance: 4-BPEA vs. Isomers
To validate the identity of 4-BPEA, one must rule out structural isomers. The table below

compares the "product performance" (analytical distinctiveness) of 4-BPEA against its most

common confounders.
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Compound Structure Type
Base Peak
(100%)

Secondary
Diagnostic
Ions

Key
Differentiator

4-n-

Butylphenethyla

mine

Ring-Substituted m/z 30
m/z 91, 105, 177

(weak)

m/z 30 + m/z

91/92

(McLafferty

trace)

-

Ethylphenethyla

mine

Chain-

Substituted
m/z 58 m/z 91, 117

Base peak shift

(due to

-substitution)

N-

Butylphenethyla

mine

N-Substituted m/z 86 m/z 91, 134

Base peak shift

(Loss of benzyl

radical)

4-tert-

Butylphenethyla

mine

Ring-Substituted m/z 30
m/z 162 ([M-

15]+)

[M-15]+ (Methyl

loss from t-butyl)

Differentiation Strategy
The following decision tree provides a logic flow for identifying 4-BPEA in a mixture of C

H

N isomers.
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Figure 2: Analytical decision tree for differentiating 4-BPEA from isobaric interferences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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